2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-phenethylacetamide

• IUPAC Name: 2-[[6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C23H23N5O2S/c1-2-30-19-10-8-18(9-11-19)20-12-13-21-25-26-23(28(21)27-20)31-16-22(29)24-15-14-17-6-4-3-5-7-17/h3-13H,2,14-16H2,1H3,(H,24,29)
• InChI Key: GUCPRQJGYBICBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(=NN=C3SCC(=O)NCCC4=CC=CC=C4)C=C2
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol

Description

The compound “2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-phenethylacetamide” belongs to the class of organic compounds known as triazolopyridazines. These are aromatic heterocyclic compounds containing a 1,2,4-triazole ring fused to a pyridazine ring.

Molecular Structure Analysis

The molecular structure of this compound includes a triazolopyridazine core, which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and pyridazine. This core is attached to a phenethylacetamide group via a sulfur atom.

Scientific Research Applications

Anticancer Activity

• Research has shown that derivatives of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines possess promising anticancer properties. .
• .

Antimicrobial Effects

• The compound’s antimicrobial activity extends beyond cancer cells. .

Analgesic and Anti-Inflammatory Properties

• Some derivatives of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines exhibit analgesic and anti-inflammatory effects. .

Antioxidant Potential

• Antioxidants play a crucial role in protecting cells from oxidative stress. .

Enzyme Inhibition

• The compound has been investigated as a potential enzyme inhibitor. It shows activity against enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, and lipase. .

Drug Design and Discovery

• The structure–activity relationship (SAR) of biologically important 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is crucial for drug design. .

In Silico Studies

• Computational pharmacokinetic and molecular modeling studies provide insights into the compound’s behavior, interactions, and potential bioavailability. .

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been found to interact with a variety of enzymes and receptors . These include carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors .

Mode of Action

The triazole nucleus in similar compounds is known to readily bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with a similar structure have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular agents . These activities suggest that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and its potential as a drug candidate.

Result of Action

The diverse pharmacological activities of similar compounds suggest that they may have profound effects at the molecular and cellular levels .